Cas no 3709-25-9 (1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl-)

1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- is a cyclic diketone derivative characterized by its unique structural features, including a cyclohexylidene group and dimethyl substitution at the 2-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and functionalized materials. Its rigid dioxane-dione framework enhances stability while facilitating selective reactivity in cyclization and condensation reactions. The cyclohexylidene moiety contributes to steric control, enabling precise molecular modifications. This product is valued for its consistent purity and compatibility with a range of reagents, making it suitable for advanced pharmaceutical and agrochemical applications. Proper handling under inert conditions is recommended to preserve its integrity.

1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- structure

3709-25-9 structure

Product Name:1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl-

CAS No:3709-25-9

MF:C₁₂H₁₆O₄

MW:224.253044128418

MDL:MFCD26401301

CID:1481301

PubChem ID:597201

Update Time:2025-06-14

1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl-
- 5-cyclohexylidene-2,2-dimethyl-1,3-dioxane-4,6-dione
- MFCD26401301
- 3709-25-9
- DA-06367
- DTXSID80344479
- 5-Cyclohexylidene-2,2-dimethyl-1,3-dioxane-4,6-dione #
- 2,2-Dimethyl-5-cyclohexylidene-1,3-dioxane-4,6-dione
- SCHEMBL2499788
- .delta.1,.alpha.-Cyclohexanemalonic acid, cyclic isopropylidene ester
- MDL： MFCD26401301
- Inchi： 1S/C12H16O4/c1-12(2)15-10(13)9(11(14)16-12)8-6-4-3-5-7-8/h3-7H2,1-2H3
- InChI Key： ZFXJTJOKAQLEEY-UHFFFAOYSA-N
- SMILES： O1C(/C(/C(=O)OC1(C)C)=C1/CCCCC/1)=O

Computed Properties

Exact Mass: 224.10488
Monoisotopic Mass: 224.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 52.6

1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB542027-1 g	5-Cyclohexylidene-2,2-dimethyl-1,3-dioxane-4,6-dione; .	3709-25-9		1g	€188.30	2022-07-28
abcr	AB542027-5 g	5-Cyclohexylidene-2,2-dimethyl-1,3-dioxane-4,6-dione; .	3709-25-9		5g	€627.20	2022-07-28
abcr	AB542027-1g	5-Cyclohexylidene-2,2-dimethyl-1,3-dioxane-4,6-dione; .	3709-25-9		1g	€291.00	2025-04-19
abcr	AB542027-5g	5-Cyclohexylidene-2,2-dimethyl-1,3-dioxane-4,6-dione; .	3709-25-9		5g	€872.00	2025-04-19
A2B Chem LLC	AG00006-1g	2,2-Dimethyl-5-cyclohexylidene-1,3-dioxane-4,6-dione	3709-25-9	97%	1g	$228.00	2024-04-20
A2B Chem LLC	AG00006-5g	2,2-Dimethyl-5-cyclohexylidene-1,3-dioxane-4,6-dione	3709-25-9	97%	5g	$665.00	2024-04-20

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Additional information on 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl-

Comprehensive Analysis of 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- (CAS No. 3709-25-9)

The compound 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- (CAS No. 3709-25-9) is a specialized organic molecule with a unique structural framework. Its cyclohexylidene and dimethyl substituents contribute to its distinct chemical properties, making it a subject of interest in synthetic chemistry and material science. Researchers often explore its applications in polymer synthesis, catalysis, and as a building block for advanced materials. The compound's dioxane-dione core is particularly notable for its reactivity, which enables diverse functionalization pathways.

In recent years, the demand for sustainable and high-performance materials has driven investigations into compounds like 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl-. Its potential role in biodegradable polymers aligns with global trends toward eco-friendly alternatives. For instance, the cyclohexylidene group may enhance thermal stability, a critical factor in industrial applications. This has led to increased searches for "biodegradable polymer precursors" and "thermal-stable organic compounds," reflecting growing market needs.

The synthesis of 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- typically involves condensation reactions, leveraging its dione functionality. Analytical techniques such as NMR and HPLC are essential for purity verification, a topic frequently queried in academic forums. Questions like "how to characterize dioxane derivatives" or "CAS 3709-25-9 synthesis methods" highlight the compound's technical relevance. Its dimethyl groups further influence solubility, a property often optimized for pharmaceutical intermediates.

From an industrial perspective, 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- is valued for its modularity. The ability to modify its cyclohexylidene moiety opens doors to tailored derivatives, addressing niche applications like coatings or adhesives. Searches for "customizable organic frameworks" and "high-performance chemical modifiers" underscore this trend. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions—resonates with labs aiming to reduce environmental footprints.

Safety and handling of 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- follow standard laboratory protocols. While not classified as hazardous, proper ventilation and PPE are recommended during handling. This aligns with frequently searched terms like "safe handling of dione compounds" and "CAS 3709-25-9 storage guidelines." The compound's stability under ambient conditions further supports its practicality in research settings.

In conclusion, 1,3-Dioxane-4,6-dione, 5-cyclohexylidene-2,2-dimethyl- (CAS No. 3709-25-9) exemplifies innovation in organic chemistry. Its structural versatility and alignment with sustainability goals position it as a key player in modern material development. As industries prioritize efficiency and eco-conscious solutions, this compound is poised to remain a focal point in both academic and applied research.